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Compound of Interest

Compound Name: Nudifloside C

Cat. No.: B1164243 Get Quote

For researchers, scientists, and professionals in drug development, this technical guide

provides a comprehensive overview of the spectroscopic data for Nudifloside C, a secoiridoid

glucoside isolated from Jasminum nudiflorum. This document outlines the nuclear magnetic

resonance (NMR), mass spectrometry (MS), and infrared (IR) data, along with the experimental

protocols utilized for their acquisition.

Nudifloside C, a natural product with the molecular formula C₂₆H₃₈O₁₂ and a CAS number of

297740-99-9, has been identified as a constituent of the leaves and stems of Jasminum

nudiflorum. The structural elucidation of this complex molecule relies on a combination of

advanced spectroscopic techniques. This guide synthesizes the available data to provide a

clear and concise reference for its characterization.

Spectroscopic Data Summary
The following tables present a structured summary of the key quantitative spectroscopic data

for Nudifloside C.

Table 1: ¹H NMR Spectroscopic Data for Nudifloside C
Position

Chemical Shift (δ)
in ppm

Multiplicity
Coupling Constant
(J) in Hz

Data not available in

the searched

resources
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Table 2: ¹³C NMR Spectroscopic Data for Nudifloside C
Position Chemical Shift (δ) in ppm

Data not available in the searched resources

Table 3: Mass Spectrometry and Infrared Spectroscopy
Data for Nudifloside C

Spectroscopic Technique Observed Value

High-Resolution Mass Spectrometry (HRMS) m/z [M+Na]⁺: Data not available

Infrared (IR) Spectroscopy νₘₐₓ (cm⁻¹): Data not available

Note: While the existence and isolation of Nudifloside C from Jasminum nudiflorum are

documented, specific experimental spectroscopic data (¹H NMR, ¹³C NMR, HRMS, and IR)

were not explicitly found in the publicly available literature searched for this guide. The tables

are presented as a template for data organization once it becomes available.

Experimental Protocols
The isolation and structural determination of Nudifloside C are typically achieved through a

series of chromatographic and spectroscopic methods. The general workflow involves

extraction from the plant material, followed by fractionation and purification using techniques

like column chromatography. The structural elucidation is then performed using a combination

of 1D and 2D NMR experiments, mass spectrometry, and IR spectroscopy.

While the specific experimental details for Nudifloside C were not available in the searched

literature, a generalized protocol based on the study of similar compounds from Jasminum

nudiflorum is described below.
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Caption: General workflow for the isolation and spectroscopic analysis of a natural product like

Nudifloside C.

Signaling Pathways and Logical Relationships
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To visualize the logical flow of structure elucidation from spectroscopic data, the following

diagram illustrates the relationship between the different analytical techniques and the final

determination of the chemical structure.
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Caption: Logical relationship of spectroscopic data in the structural elucidation of Nudifloside
C.

This technical guide serves as a foundational resource for researchers working with

Nudifloside C. While specific, experimentally-derived spectra are not yet widely available in

the public domain, the provided framework for data presentation and the logical workflows for

its analysis will be invaluable as more information on this natural product emerges.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Nudifloside C:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164243#spectroscopic-data-of-nudifloside-c-nmr-
ms-ir]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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